BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 4-lodo-2,6-
dimethylphenol

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 2-lodo-4,6-dimethylphenol
CAS No.: 90003-93-3
Cat. No.: B3031975
Get Quote
. J

Prepared by a Senior Application Scientist

Introduction

This technical guide provides a comprehensive overview of 4-lodo-2,6-dimethylphenol, a key
chemical intermediate with significant applications in organic synthesis, materials science, and
pharmaceutical development. It is important to note that while the topic requested was "2-lodo-
4,6-dimethylphenol," the scientifically recognized and commercially available compound
corresponding to the provided CAS number is 4-lodo-2,6-dimethylphenol. This guide will,
therefore, focus on the latter, providing in-depth information on its synthesis, properties, and
applications for researchers, scientists, and drug development professionals. The CAS number
for 4-lodo-2,6-dimethylphenol is 10570-67-9.[1][2]

Physicochemical Properties

4-lodo-2,6-dimethylphenol is a solid at room temperature, appearing as a white to light yellow
or light red powder or crystalline substance.[2] Its structure, featuring a hydroxyl group and two
methyl groups on a benzene ring, with an iodine atom at the para position, imparts unique
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chemical characteristics. The hydrophobic nature of the methyl groups results in limited
solubility in water, while it is soluble in organic solvents like methanol.[1][2]

Property Value Source
IUPAC Name 4-lodo-2,6-dimethylphenol [1]

CAS Number 10570-67-9 [1][2]
Molecular Formula CsHolO [1]
Molecular Weight 248.06 g/mol [1]
Melting Point 100-104 °C [2]
Appearance White to light yellow/red 2]

powder/crystal

N Soluble in methanol, limited in
Solubility . [11[2]
water

Synthesis and Mechanism

The primary route for the synthesis of 4-lodo-2,6-dimethylphenol is through the direct iodination
of its precursor, 2,6-dimethylphenol. This reaction is a classic example of electrophilic aromatic
substitution. The hydroxyl group of the phenol is a strongly activating, ortho-, para-directing
group, making the aromatic ring highly susceptible to electrophilic attack.

Synthesis of the Precursor: 2,6-Dimethylphenol

The industrial production of 2,6-dimethylphenol is typically achieved through the methylation of
phenol using methanol at elevated temperatures in the presence of a solid acid catalyst.[3] This
process is a foundational step in obtaining the necessary precursor for the synthesis of 4-lodo-
2,6-dimethylphenol.

lodination of 2,6-Dimethylphenol

The introduction of an iodine atom at the para position of 2,6-dimethylphenol can be achieved
using various iodinating agents. A common laboratory-scale procedure involves the use of
iodine in the presence of an oxidizing agent. The oxidizing agent is crucial as it converts the
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less reactive iodide (I7) into a more potent electrophilic iodine species (like Iz or I*), which can
then react with the activated aromatic ring.

Experimental Protocol: Synthesis of 4-lodo-2,6-
dimethylphenol

The following is a representative, self-validating protocol for the laboratory synthesis of 4-lodo-
2,6-dimethylphenol.

Materials:

2,6-Dimethylphenol

e Sodium lodide (Nal)

e Sodium Hypochlorite (NaOCI) solution (6%)

e Hydrochloric Acid (HCI), dilute

e Acetone

o Water

e Sodium thiosulfate

Procedure:

» Dissolution: In a round-bottom flask equipped with a magnetic stirrer, dissolve a specific
molar equivalent of 2,6-dimethylphenol and sodium iodide in an appropriate solvent such as
methanol or a methanol/water mixture.

e Cooling: Cool the solution in an ice bath to 0-5 °C.

o Addition of Oxidant: While maintaining the temperature, slowly add a 6% sodium
hypochlorite (bleach) solution dropwise to the stirred mixture. The NaOCI acts as an
oxidizing agent to generate the electrophilic iodine species in situ. The slow addition is
critical to prevent the formation of di- and tri-iodinated byproducts.
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» Reaction Monitoring: Monitor the progress of the reaction using thin-layer chromatography
(TLC).

» Quenching: Once the reaction is complete, quench any remaining oxidant by adding a
saturated solution of sodium thiosulfate until the characteristic iodine color disappears.

 Acidification: Acidify the reaction mixture with dilute hydrochloric acid to precipitate the
product.

« |solation: Isolate the crude product by vacuum filtration using a Buchner funnel. Wash the
solid with two portions of ice-cold water.

e Drying: Transfer the product to a watch glass and allow it to air dry.

 Purification (Recrystallization): Recrystallize the crude 4-lodo-2,6-dimethylphenol from a
mixed solvent system of boiling acetone and hot water to obtain the purified product.[4]

Causality in Experimental Choices:

e The use of a bleach solution as an oxidizing agent is a cost-effective and readily available
method for generating the electrophile.

e The reaction is performed at low temperatures to control the rate of reaction and improve the

selectivity for the mono-iodinated product.

o Recrystallization from a mixed solvent system is an effective method for purifying the

product, as the solubility of the compound and impurities will differ significantly in the hot and

cold solvent mixtures.

Chemical Reactivity and Derivatization

The presence of the iodine atom in 4-lodo-2,6-dimethylphenol opens up a wide range of
possibilities for further chemical transformations. The carbon-iodine bond can be readily
cleaved and substituted, making it a versatile building block in organic synthesis. It can
participate in various cross-coupling reactions, such as Suzuki, Heck, and Sonogashira
couplings, to form more complex molecules. The hydroxyl group can also be derivatized, for
example, through etherification or esterification, to introduce additional functional groups.
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Applications in Research and Drug Development

While the direct applications of 4-lodo-2,6-dimethylphenol are still being explored, its precursor,
2,6-dimethylphenol, is a crucial intermediate in several industrial processes.

o Polymer Synthesis: 2,6-Dimethylphenol is a key monomer in the production of
polyphenylene oxide (PPO) resins.[3] PPO is a high-performance thermoplastic with
excellent heat resistance, dimensional stability, and dielectric properties, making it valuable
in the automotive and electronics industries.[3]

e Pharmaceuticals: 2,6-Dimethylphenol serves as a precursor in the synthesis of various
active pharmaceutical ingredients (APIs).[5] For instance, it is a key starting material for the
production of the anti-arrhythmic drug mexiletine.[6]

o Agrochemicals: This compound is also utilized as an intermediate in the manufacturing of
certain pesticides.[6]

The iodinated derivative, 4-lodo-2,6-dimethylphenol, is of significant interest to researchers and
drug development professionals due to the potential for introducing an iodine atom into a
molecule, which can be useful for radio-labeling studies or for modulating the pharmacological
properties of a drug candidate. The presence of iodine can also enhance the potential for the
compound to exhibit antimicrobial properties.[1]

Spectroscopic Characterization

The structure of 4-lodo-2,6-dimethylphenol can be confirmed using various spectroscopic
techniques.

e 13C NMR Spectroscopy: The 3C NMR spectrum provides information about the carbon
framework of the molecule. The spectrum for 2,6-DIMETHYL-4-IODOPHENOL is available in
chemical databases.[7]

» 'H NMR Spectroscopy: While a specific spectrum for 4-lodo-2,6-dimethylphenol is not readily
available in the provided search results, the spectrum of the precursor, 2,6-dimethylphenol,
shows characteristic peaks for the aromatic protons and the methyl groups.[8] In the
iodinated compound, the symmetry of the aromatic region would be altered, leading to a
distinct splitting pattern.
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« Infrared (IR) Spectroscopy: The IR spectrum of 4-lodo-2,6-dimethylphenol would exhibit a
characteristic broad absorption band for the hydroxyl (-OH) group, as well as peaks
corresponding to the C-H stretching of the methyl and aromatic groups, and C=C stretching
of the aromatic ring. The C-I bond would also have a characteristic absorption in the
fingerprint region. The IR spectrum of the precursor, 2,6-dimethylphenol, is well-documented.
[91[10]

Safety and Handling

4-lodo-2,6-dimethylphenol is classified as a hazardous substance. It is harmful if swallowed,
causes skin irritation, and can cause serious eye irritation.[1] It may also cause respiratory
irritation.[1]

Precautionary Measures:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

Handle the compound in a well-ventilated area or a chemical fume hood.

Avoid breathing dust.

Wash hands thoroughly after handling.

Store in a tightly closed container in a cool, dry place.

Workflow and Logical Relationships

The following diagram illustrates the logical workflow from the precursor synthesis to the
characterization and potential applications of 4-lodo-2,6-dimethylphenol.
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Caption: Synthesis, purification, and application workflow for 4-lodo-2,6-dimethylphenol.
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Conclusion

4-lodo-2,6-dimethylphenol is a valuable and versatile chemical compound with significant
potential in various scientific and industrial fields. Its synthesis from readily available precursors
and its reactivity make it an attractive building block for the creation of more complex
molecules. A thorough understanding of its properties, synthesis, and handling is crucial for its
effective and safe utilization in research and development. This guide provides a solid
foundation for scientists and professionals working with this important chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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